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Compound of Interest

Methyl 1-benzyl-4-oxopyrrolidine-
Compound Name:
3-carboxylate

Cat. No.: B1283436

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential applications of Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate. This document
collates available data on its chemical characteristics and outlines plausible experimental
protocols for its synthesis and analysis.

Molecular Structure and Properties

Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate is a heterocyclic organic compound
featuring a pyrrolidine ring. Key structural characteristics include a benzyl group attached to the
nitrogen atom, a ketone group at the 4th position, and a methyl carboxylate group at the 3rd
position of the pyrrolidine ring. This compound is typically a pale yellow to colorless transparent
liquid and is utilized as a key intermediate in various organic synthesis pathways.[1]

Chemical and Physical Properties

A summary of the key quantitative data for Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate
is presented in Table 1.
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Property Value Reference
CAS Number 329956-53-8 [1]
Molecular Formula C13H1sNOs [1]
Molecular Weight 233.26 g/mol [2]

methyl 1-benzyl-4-
IUPAC Name o [2]
oxopyrrolidine-3-carboxylate

4-0Oxo0-1-benzyl-3-
Synonyms pyrrolidinecarboxylic acid [2]

methyl ester

Pale yellow to colorless

Appearance -
transparent liquid

Purity Typically 295% [2]
InChI=1S/C13H15N0O3/c1-17-
13(16)11-8-14(9-12(11)15)7-

inChi (16) (9-12(11)15) 2]
10-5-3-2-4-6-10/h2-6,11H,7-
9H2,1H3
COC(=0)C1CN(CC1=0)CC2=

SMILES [2]

CC=CcC=C2

Synthesis and Characterization

While specific, detailed synthesis protocols for Methyl 1-benzyl-4-oxopyrrolidine-3-
carboxylate are not extensively documented in publicly available literature, a plausible and
widely used method for the formation of the 4-oxopyrrolidine-3-carboxylate core is the
Dieckmann condensation.[3][4] This intramolecular cyclization of a diester in the presence of a
strong base is a standard method for creating cyclic B-keto esters.[3][4]

Proposed Synthesis Workflow

The synthesis of Methyl 1-benzyl-4-oxopyrrolidine-3-carboxylate can be envisioned through
a Dieckmann condensation pathway. The logical workflow for this synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 1-benzyl-4-
oxopyrrolidine-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283436#methyl-1-benzyl-4-oxopyrrolidine-3-
carboxylate-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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